Cas no 111087-87-7 (L-Tyrosine, O-[3-(3-ethoxypropyl)-4-hydroxyphenyl]-3,5-diiodo-)

• Product Name: L-Tyrosine, O-[3-(3-ethoxypropyl)-4-hydroxyphenyl]-3,5-diiodo-
• CAS No: 111087-87-7
• MF: C₂₀H₂₃I₂NO₅
• MW: 611.209270715714
• CID: 1202792
• Update Time: 2024-08-05

L-Tyrosine, O-[3-(3-ethoxypropyl)-4-hydroxyphenyl]-3,5-diiodo- Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, O-[3-(3-ethoxypropyl)-4-hydroxyphenyl]-3,5-diiodo-

• Inchi： 1S/C20H23I2NO5/c1-2-27-7-3-4-13-11-14(5-6-18(13)24)28-19-15(21)8-12(9-16(19)22)10-17(23)20(25)26/h5-6,8-9,11,17,24H,2-4,7,10,23H2,1H3,(H,25,26)/t17-/m0/s1
• InChI Key： XZVRLQFCQPSAOM-KRWDZBQOSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC(I)=C(OC2=CC=C(O)C(CCCOCC)=C2)C(I)=C1)N

Computed Properties

• Exact Mass: 610.96569

Experimental Properties

• Density: 1.801±0.06 g/cm3(Predicted)
• Melting Point: 198-202 °C
• Boiling Point: 615.1±55.0 °C(Predicted)
• PSA: 102.01
• pka: 2.14±0.30(Predicted)